Cas no 821015-82-1 (Octanedioic acid, 8-bromooctyl ethyl ester)
821015-82-1 structure
Product name:Octanedioic acid, 8-bromooctyl ethyl ester
Octanedioic acid, 8-bromooctyl ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Octanedioic acid, 8-bromooctyl ethyl ester
- 8-O-(8-bromooctyl) 1-O-ethyl octanedioate
- 821015-82-1
- 8-Bromooctyl ethyl octanedioate
- DTXSID70839263
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- Inchi： InChI=1S/C18H33BrO4/c1-2-22-17(20)13-9-5-6-10-14-18(21)23-16-12-8-4-3-7-11-15-19/h2-16H2,1H3
- InChI Key： BWEYUZOLPRCJLE-UHFFFAOYSA-N
- SMILES： CCOC(=O)CCCCCCC(=O)OCCCCCCCCBr
Computed Properties
- Exact Mass: 392.15622g/mol
- Monoisotopic Mass: 392.15622g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 18
- Complexity: 295
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 5.3
Octanedioic acid, 8-bromooctyl ethyl ester Related Literature
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1. Bayesian analysis of data from segmented super-resolution images for quantifying protein clustering†Marta Cullell-Dalmau,Carlo Manzo Phys. Chem. Chem. Phys., 2020,22, 1107-1114
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2. Calix[4]pyrogallolarenes as novel high temperature inhibitors of oxidative degradation of polymers†Przemyslaw Ziaja,Katarzyna Jodko-Piorecka,Rafal Kuzmicz,Grzegorz Litwinienko Polym. Chem., 2012,3, 93-95
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Daqiang Yuan J. Mater. Chem. A, 2017,5, 1334-1347
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
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